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Compound of Interest

Compound Name: 2-Amino-6-chloropyridin-3-OL

Cat. No.: B114215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this technical guide is intended for research and

development purposes only. While every effort has been made to ensure the accuracy of the

data, this document is a compilation of information from public sources and data for the specific

compound CAS 159309-66-7 is limited. Information for structurally related compounds has

been used to provide a more comprehensive overview and is clearly indicated.

Introduction
This technical guide provides an in-depth overview of the chemical properties, safety

information, and potential applications of 2-Amino-6-chloropyridin-3-ol, identified by CAS

number 159309-66-7. This compound belongs to the substituted pyridine class of heterocyclic

compounds, which are of significant interest in medicinal chemistry and drug discovery due to

their versatile reactivity and presence in numerous biologically active molecules.

It is important to note that the initial topic request included the chemical name "1-(3-Cyano-4-

isopropoxyphenyl)-3-(4-fluorophenyl)urea," which does not correspond to the provided CAS

number. This guide will focus exclusively on the compound associated with CAS 159309-66-7,

which is 2-Amino-6-chloropyridin-3-ol.
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The fundamental physicochemical properties of 2-Amino-6-chloropyridin-3-ol are

summarized in the table below. These properties are crucial for its handling, storage, and

application in synthetic chemistry.

Property Value Source

CAS Number 159309-66-7 N/A

Molecular Formula C₅H₅ClN₂O N/A

Molecular Weight 144.56 g/mol N/A

IUPAC Name 2-Amino-6-chloropyridin-3-ol N/A

Appearance Solid (predicted) N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Not available N/A

SMILES Nc1ncccc(Cl)c1O N/A

InChI
InChI=1S/C5H5ClN2O/c6-4-2-

1-3(9)5(7)8-4/h1-2,9H,(H2,7,8)
N/A

Safety and Handling
Detailed safety information for 2-Amino-6-chloropyridin-3-ol is not readily available. The

following data is derived from the safety data sheet for the closely related compound, 2-Amino-

6-chloropyridine (CAS 45644-21-1), and should be used as a precautionary guide.[1][2][3]
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Hazard Information Details

GHS Pictograms GHS07 (Harmful)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[1][2] H315: Causes

skin irritation.[1][2] H319: Causes serious eye

irritation.[1][2] H335: May cause respiratory

irritation.[1][2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] P264: Wash

skin thoroughly after handling.[1] P270: Do not

eat, drink or smoke when using this product.[1]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[1] P302+P352: IF ON SKIN: Wash with plenty

of soap and water.[1] P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[1]

First Aid Measures

If inhaled: Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1] In case of skin

contact: Wash with plenty of water. If skin

irritation occurs: Get medical advice/attention.[1]

In case of eye contact: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. If eye irritation persists: Get medical

advice/attention.[1] If swallowed: Rinse mouth.

Call a poison center or doctor if you feel unwell.

[1]

Storage
Store in a well-ventilated place. Keep container

tightly closed.
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Disposal

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Synthetic Applications and Reactivity
2-Amino-6-chloropyridin-3-ol is a functionalized pyridine derivative that can serve as a

versatile building block in organic synthesis. The presence of three distinct functional groups—

an amino group, a chloro group, and a hydroxyl group—on the pyridine ring allows for a variety

of chemical transformations. The chloro substituent, in particular, is a common handle for

transition-metal-catalyzed cross-coupling reactions.

General Reactivity:
Amino Group: The amino group can act as a nucleophile or be a directing group in

electrophilic aromatic substitution. It can also be acylated, alkylated, or diazotized for further

functionalization.

Chloro Group: The chlorine atom at the 6-position is susceptible to nucleophilic aromatic

substitution and is an excellent site for palladium-catalyzed cross-coupling reactions such as

Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Hydroxyl Group: The hydroxyl group can be O-alkylated, O-acylated, or used to introduce

other functional groups.

A common application for chloropyridine scaffolds is in the synthesis of biaryl compounds

through Suzuki-Miyaura cross-coupling, which is a cornerstone of modern drug discovery.

Experimental Protocols
While specific experimental protocols for 2-Amino-6-chloropyridin-3-ol are not available in

the cited literature, a generalized protocol for a Suzuki-Miyaura cross-coupling reaction, a

common transformation for this class of compounds, is provided below. This protocol is

illustrative and would require optimization for this specific substrate.

Generalized Protocol for Suzuki-Miyaura Cross-Coupling of a Chloropyridine:
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Materials:

2-Amino-6-chloropyridin-3-ol (1.0 equiv)

Arylboronic acid (1.2 - 1.5 equiv)

Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0-3.0 equiv)

Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

Procedure:

To an oven-dried reaction vessel, add 2-Amino-6-chloropyridin-3-ol, the arylboronic

acid, the palladium catalyst, and the base.

Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

Add the anhydrous solvent via syringe.

Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the

reaction is complete, as monitored by TLC or LC-MS.

Cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.
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Substituted pyridines are prevalent scaffolds in the development of kinase inhibitors. The

pyridine core can act as a hinge-binder, forming hydrogen bonds with the backbone of the

kinase hinge region. While there is no direct evidence of 2-Amino-6-chloropyridin-3-ol's
involvement in any specific signaling pathway, its structural motifs suggest it could be a

valuable starting point for the synthesis of kinase inhibitors. The diagram below illustrates a

hypothetical mechanism by which a molecule derived from this scaffold could inhibit a protein

kinase, a common mechanism of action for many modern cancer therapeutics.
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Caption: Hypothetical inhibition of a protein kinase signaling pathway.

Experimental Workflow Diagram
The following diagram outlines a general workflow for the synthesis and subsequent biological

evaluation of a library of compounds derived from 2-Amino-6-chloropyridin-3-ol. This

represents a common approach in early-stage drug discovery.
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Caption: General drug discovery workflow.
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Suppliers
2-Amino-6-chloropyridin-3-ol (CAS 159309-66-7) is available from a number of chemical

suppliers. A selection of potential suppliers is listed below. It is recommended to contact the

suppliers directly for current availability, pricing, and purity information.

Supplier Location

BLD Pharm Global

A Chemtek USA

AK Scientific, Inc. USA

ChemicalBook Global

MolPort Global

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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